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Compound of Interest

Compound Name: TOP1210
Cat. No.: B15578661
Get Quote
\ J

This technical guide provides a comprehensive overview of the chemical and biological
properties of TOP1210, a narrow-spectrum kinase inhibitor. The information is intended for
researchers, scientists, and professionals involved in drug development and inflammation
research.

Chemical Structure and Properties

TOP1210 is a potent small molecule inhibitor targeting key kinases involved in inflammatory
signaling pathways. Its chemical identity and properties are summarized below.

Chemical Structure:

Systematic Name: 3-((4-((4-(3-(3-(tert-Butyl)-1-(p-tolyl)-1H-pyrazol-5-yl)ureido)naphthalen-1-
yhoxy)pyrimidin-2-yl)amino)-5-ethynyl-N-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)benzamide[1]

Table 1: Chemical and Physical Properties of TOP1210
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Property Value Reference
CAS Number 1628439-59-7 [1]
Molecular Formula C45H48N806 [1]
Molecular Weight 796.93 g/mol [1]
Appearance Solid N/A
Solubility Soluble in DMSO N/A

Biological Activity

TOP1210 has been identified as a potent inhibitor of several kinases implicated in inflammatory
diseases. Its primary targets are p38a, Src, and Syk kinases.[1] The inhibitory activity of
TOP1210 has been characterized in various in vitro and ex vivo assays.

In Vitro Kinase Inhibition

TOP1210 demonstrates potent inhibitory activity against its target kinases in cell-free assays.

Table 2: In Vitro Kinase Inhibitory Activity of TOP1210

Target Kinase IC50 Assay Conditions Reference
Data not publicl Z-lyte assays

p38a Y Y 2
available (Invitrogen)
Data not publicl Z-lyte assays

Sre . p y y. Yy 2]
available (Invitrogen)
Data not publicl Z-lyte assays

Syk _ p Yy Y_ Yy 2]
available (Invitrogen)

Ex Vivo and Cellular Activity

TOP1210 effectively suppresses the production of pro-inflammatory cytokines in various
cellular models and in tissue samples from patients with ulcerative colitis (UC).
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Table 3: Cellular and Ex Vivo Activity of TOP1210

CelllTissue
Assay Parameter IC50 Reference

Type

HT29 (human

intestinal IL-1[3-stimulated
IL-8 Release o 1.8nM [3]
epithelial cell IL-8 release
line)
TNF-0-
: uc .
IL-6 Production ] stimulated IL-6 2.2 ng/mL [3]
Myofibroblasts
release
TNF-a-
: uc :
IL-8 Production ] stimulated IL-8 2.1 ng/mL [3]
Myofibroblasts
release
) Significant
Cytokine Inflamed UC IL-18, IL-6, and S
o inhibition at 1 [2]
Release Biopsies IL-8 release
pg/mL

Mechanism of Action and Signaling Pathways

TOP1210 exerts its anti-inflammatory effects by inhibiting the p38a, Src, and Syk kinase
signaling pathways. These kinases are critical mediators in the cellular response to
inflammatory stimuli, leading to the production of cytokines such as IL-6 and IL-8.

Inhibition of Pro-inflammatory Signaling

The diagram below illustrates the putative mechanism of action of TOP1210. By inhibiting
p38a, Src, and Syk, TOP1210 blocks the downstream signaling cascades that lead to the
activation of transcription factors, such as NF-kB, which are responsible for the expression of
pro-inflammatory genes.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15578661/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-kinase-inhibitor-top1210
https://www.researchgate.net/figure/Syk-regulated-signaling-pathways-in-macrophage-mediated-inflammatory-responses_fig3_264092904
https://www.researchgate.net/figure/Syk-regulated-signaling-pathways-in-macrophage-mediated-inflammatory-responses_fig3_264092904
https://www.researchgate.net/figure/Syk-regulated-signaling-pathways-in-macrophage-mediated-inflammatory-responses_fig3_264092904
https://pubmed.ncbi.nlm.nih.gov/10661401/
https://www.benchchem.com/product/b15578661/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-kinase-inhibitor-top1210
https://www.benchchem.com/product/b15578661/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-kinase-inhibitor-top1210
https://www.benchchem.com/product/b15578661/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-kinase-inhibitor-top1210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Inflammatory Stimuli
(e.g., IL-1B, TNF-0)

(Cell Surface Receptors

\J -

Downstream Signaling
(e.g., MAPK cascade)

'

Transcription Factors
(e.g., NF-kB, AP-1)

:

)

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Seed HT29 cells in a
96-well plate and culture
to confluence

'

Pre-treat cells with
TOP1210 dilutions or vehicle

'

Stimulate cells with
IL-1B (e.g., 1 ng/mL)

Incubate for a defined
period (e.g., 24 hours)

'

Collect cell culture
supernatant

'

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15578661/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-kinase-inhibitor-top1210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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